Cas no 339020-70-1 (4-[(2,4-Dichloroanilino)methylene]-2,4-dihydro-3H-pyrazol-3-one)

4-[(2,4-Dichloroanilino)methylene]-2,4-dihydro-3H-pyrazol-3-one structure
339020-70-1 structure
Product Name:4-[(2,4-Dichloroanilino)methylene]-2,4-dihydro-3H-pyrazol-3-one
CAS No:339020-70-1
MF:C10H7Cl2N3O
MW:256.088079690933
CID:5015464
Update Time:2023-08-25

4-[(2,4-Dichloroanilino)methylene]-2,4-dihydro-3H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

    • 4-[(2,4-dichloroanilino)methylene]-2,4-dihydro-3H-pyrazol-3-one
    • MLS000755995
    • 4-[(2,4-dichloroanilino)methylidene]-1H-pyrazol-5-one
    • HMS2589J17
    • SMR000337655
    • 4-{[(2,4-dichlorophenyl)amino]methylidene}-4,5-dihydro-1H-pyrazol-5-one
    • 4-[(2,4-Dichloroanilino)methylene]-2,4-dihydro-3H-pyrazol-3-one
    • Inchi: 1S/C10H7Cl2N3O/c11-7-1-2-9(8(12)3-7)13-4-6-5-14-15-10(6)16/h1-5H,(H2,14,15,16)/b13-4+
    • InChI Key: BABNOOPZYYYTQC-YIXHJXPBSA-N
    • SMILES: ClC1C=C(C=CC=1/N=C/C1=CNNC1=O)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 343
  • XLogP3: 2.5
  • Topological Polar Surface Area: 53.5
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